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Compound of Interest

Compound Name: Afuresertib

Cat. No.: B1139415

For Researchers, Scientists, and Drug Development Professionals

Introduction

Afuresertib (also known as GSK2110183) is a potent, orally bioavailable, ATP-competitive
pan-Akt kinase inhibitor with inhibitory constants (Ki) of 0.08 nM, 2 nM, and 2.6 nM for Akt1,
Akt2, and Akt3, respectively.[1][2] It plays a crucial role in cancer research by inhibiting the
PI13K/Akt signaling pathway, which is frequently dysregulated in tumorigenesis, leading to
decreased tumor cell proliferation and induction of apoptosis.[3] These application notes
provide detailed protocols for the solubilization of Afuresertib and its preparation for common
in vitro assays to ensure reliable and reproducible experimental outcomes.

Physicochemical Properties
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Reference

GSK2110183, GSK2110183B,

Synonyms

[41(5]

LAEO02
Molecular Formula C18H17CI2FN40OS [1]
Molecular Weight 427.32 g/mol [1]
Appearance Crystalline solid [4]
Storage Store at -20°C [4][6]
Stability > 4 years (as solid) [4]

Afuresertib Solubility

The solubility of Afuresertib can vary slightly between batches and suppliers. It is crucial to

use fresh, high-purity solvents. Sonication may be required to fully dissolve the compound.
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Solvent Solubility Notes
Hygroscopic DMSO can
significantly impact solubility;
DMSO =296 mg/mL (=224.6 mM)

use newly opened DMSO.[5]
[6]

85 mg/mL (198.91 mM)

[1](2]

50 mg/mL (117.01 mM)

Sonication is recommended.[7]

~30 mg/mL

[4]

Ethanol

85 mg/mL (198.91 mM)

[1]

79 mg/mL (184.87 mM)

Sonication is recommended.[7]

~50 mg/mL [4]

Dimethylformamide (DMF) ~50 mg/mL [4]

Water Insoluble [1]
For maximum solubility, first
dissolve in an organic solvent
like ethanol and then dilute
with the aqueous buffer. A 1:1

] solution of ethanol:PBS (pH
Aqueous Buffers (e.g., PBS) Sparingly soluble

7.2) yields a solubility of
approximately 0.5 mg/mL.
Aqueous solutions are not
recommended for storage for

more than one day.[4]

Experimental Protocols
Preparation of Afuresertib Stock Solutions

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

point for most in vitro assays.

Materials:
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Afuresertib powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Protocol:

o Equilibrate the Afuresertib vial to room temperature before opening to prevent moisture
condensation.

o Weigh the required amount of Afuresertib powder in a sterile microcentrifuge tube. For 1 mL
of a 10 mM stock solution, use 4.27 mg of Afuresertib (MW: 427.32 g/mol ).

o Add the appropriate volume of DMSO to the tube.
» Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water
bath.

e Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
amber tubes to avoid repeated freeze-thaw cycles and light exposure.

o Store the stock solutions at -20°C or -80°C for long-term storage. When stored at -80°C in a
solvent, it can be stable for up to a year.[7]
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Workflow: Afuresertib Stock Solution Preparation

A No
Weigh Afuresertib Powder Add DMSO Vortex to D\ssolve)
Completely Dissolved? .
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(Aliquot Sclution)—)(swre at-20°C/-80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Afuresertib Solubility
and Preparation for In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139415#afuresertib-solubility-and-preparation-for-
in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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